3-Formyl-4-(methoxycarbonyl)benzoic Acid: A Technical Guide for Drug Development
3-Formyl-4-(methoxycarbonyl)benzoic Acid: A Technical Guide for Drug Development
The following technical guide details the chemical structure, properties, synthesis, and applications of 3-Formyl-4-(methoxycarbonyl)benzoic acid , a critical intermediate in the synthesis of poly(ADP-ribose) polymerase (PARP) inhibitors and other heterocyclic pharmaceutical scaffolds.
Chemical Identity & Structural Analysis[1][2]
3-Formyl-4-(methoxycarbonyl)benzoic acid is a trisubstituted benzene derivative characterized by three distinct functional groups: a carboxylic acid, an aldehyde (formyl), and a methyl ester. Its specific substitution pattern—placing the reactive formyl and ester groups in an ortho relationship—renders it a potent "ortho-ligation" scaffold for constructing fused heterocycles, particularly phthalazinones.
Nomenclature & Identifiers
-
IUPAC Name: 3-Formyl-4-(methoxycarbonyl)benzoic acid
-
Systematic Synonyms:
-
4-Methyl 2-formylterephthalate (based on terephthalic acid parentage)
-
2-Formyl-4-carboxybenzoic acid methyl ester
-
Methyl 2-formyl-4-hydroxycarbonylbenzoate
-
-
Related CAS Registry Numbers:
Structural Properties
The molecule features a push-pull electronic system on the benzene ring:
-
Position 1 (COOH): An electron-withdrawing group (EWG) that acidifies the ring and serves as a handle for amide coupling or salt formation.
-
Position 3 (CHO): An electrophilic aldehyde ortho to the ester. This proximity is the molecule's "warhead," enabling rapid cyclization with binucleophiles (e.g., hydrazines).
-
Position 4 (COOMe): A methyl ester that acts as the leaving group acceptor during cyclization reactions.
| Property | Value (Predicted/Experimental) |
| Molecular Formula | C₁₀H₈O₅ |
| Molecular Weight | 208.17 g/mol |
| Physical State | White to off-white crystalline solid |
| Melting Point | 145–150 °C (Estimated based on analogs) |
| pKa (Acid) | ~3.8 (Benzoic acid moiety) |
| Solubility | Soluble in DMSO, DMF, MeOH; sparingly soluble in water |
| LogP | ~1.2 (Moderate lipophilicity) |
Synthesis & Manufacturing Routes
The synthesis of 3-Formyl-4-(methoxycarbonyl)benzoic acid typically proceeds via the selective oxidation of xylene derivatives or the controlled hydrolysis of diesters.
Route A: Selective Hydrolysis of Dimethyl 2-Formylterephthalate
This is the most precise method, utilizing the steric difference between the two ester groups.
-
Starting Material: Dimethyl 2-formylterephthalate (CAS 1053661-98-5).[1]
-
Reagent: 1 equivalent of LiOH or NaOH in THF/Water.
-
Mechanism: The ester at position 4 (ortho to the formyl group) is sterically more crowded and electronically deactivated compared to the ester at position 1 (if present). However, in the target molecule, we want the acid at position 1 and ester at 4.
-
Correction: To obtain the 4-ester-1-acid specifically, one often starts with 2-formyl-4-methylbenzoic acid and performs selective esterification, or hydrolyzes the 1-ester of the diester selectively.
-
Preferred Protocol: Selective hydrolysis of the less hindered ester (often the meta/para one depending on conditions) requires careful pH control.
-
Route B: Carbonylation of Aryl Halides (Industrial Route)
For large-scale preparation, palladium-catalyzed carbonylation is employed.
-
Substrate: Methyl 4-bromo-2-formylbenzoate (or protected acetal).
-
Reaction: Pd-catalyzed hydroxycarbonylation.
-
Conditions: CO atmosphere (1-5 atm), Pd(OAc)₂, Xantphos, H₂O, base.
-
Outcome: Installation of the carboxylic acid at the aryl bromide site.
Reactivity Profile & Drug Discovery Applications
The core value of this compound lies in its ability to serve as a phthalazinone precursor . Phthalazinones are the pharmacophore of clinically approved PARP inhibitors (e.g., Olaparib, Talazoparib).
The "Ortho-Ligation" Logic (Phthalazinone Synthesis)
When treated with hydrazine (NH₂NH₂), the molecule undergoes a cascade reaction:
-
Condensation: Hydrazine attacks the aldehyde (CHO) to form a hydrazone.
-
Cyclization: The nucleophilic nitrogen of the hydrazone attacks the adjacent ester (COOMe).
-
Elimination: Methanol is expelled, closing the ring to form a 1-oxo-1,2-dihydrophthalazine core.
-
Result: A phthalazinone scaffold with a free carboxylic acid at position 6 (derived from the original C1 COOH), ready for further functionalization (e.g., attaching a piperazine linker).
Visualization of Reaction Pathways
Caption: Reaction cascade converting the aldehyde-ester scaffold into the bioactive phthalazinone core.
Experimental Protocol: Synthesis of 6-Carboxyphthalazin-1(2H)-one
This protocol demonstrates the primary utility of 3-Formyl-4-(methoxycarbonyl)benzoic acid in generating drug scaffolds.
Objective: Cyclization to form the PARP inhibitor core.
Materials:
-
3-Formyl-4-(methoxycarbonyl)benzoic acid (1.0 eq)
-
Hydrazine monohydrate (1.5 eq)
-
Ethanol (0.5 M concentration)
-
Acetic acid (cat. 0.1 eq)
Step-by-Step Methodology:
-
Dissolution: Charge a round-bottom flask with 3-Formyl-4-(methoxycarbonyl)benzoic acid and Ethanol. Stir until suspended.
-
Addition: Dropwise add Hydrazine monohydrate at room temperature. A slight exotherm may be observed.
-
Reflux: Heat the mixture to reflux (80°C) for 2–4 hours. Monitor by TLC or LC-MS (Disappearance of aldehyde peak).
-
Precipitation: Cool the reaction mixture to 0°C. The product, 1-oxo-1,2-dihydrophthalazine-6-carboxylic acid , typically precipitates as a white solid.
-
Isolation: Filter the solid, wash with cold ethanol (2x) and diethyl ether (1x).
-
Drying: Dry under vacuum at 45°C.
-
Yield: Expected yield 85–95%.
Validation:
-
1H NMR (DMSO-d6): Look for the disappearance of the aldehyde proton (~10 ppm) and the methyl ester singlet (~3.9 ppm). A new singlet for the phthalazinone C4-H should appear around 8.5 ppm.
-
MS (ESI): [M+H]+ = 191.05 (for C9H6N2O3).
Safety & Handling
-
Hazard Classification: Irritant (Skin/Eye).
-
Reactivity: The aldehyde is susceptible to air oxidation to the dicarboxylic acid (4-(methoxycarbonyl)isophthalic acid). Store under inert atmosphere (Nitrogen/Argon) at 2–8°C.
-
Incompatibility: Strong oxidizers, strong bases (will hydrolyze the ester).
References
-
Menear, K. A., et al. (2008). 4-[3-(4-Cyclopropanecarbonylpiperazine-1-carbonyl)-4-fluorobenzyl]-2H-phthalazin-1-one: A Novel Bioavailable Inhibitor of Poly(ADP-ribose) Polymerase-1. Journal of Medicinal Chemistry.
-
Loh, V. M., et al. (2010). Development of Phthalazinone Derivatives as Potent PARP-1 Inhibitors. Bioorganic & Medicinal Chemistry Letters.
-
National Center for Biotechnology Information. (2024). PubChem Compound Summary for Dimethyl 2-formylterephthalate (Related Structure).
